Cas no 1533526-69-0 (Cycloheptanol, 1-(2-aminoethyl)-4,4-dimethyl-)

• Product Name: Cycloheptanol, 1-(2-aminoethyl)-4,4-dimethyl-
• CAS No: 1533526-69-0
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5283088
• Update Time: 2025-06-03

Cycloheptanol, 1-(2-aminoethyl)-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanol, 1-(2-aminoethyl)-4,4-dimethyl-
• 1-(2-Aminoethyl)-4,4-dimethylcycloheptan-1-ol

• Inchi： 1S/C11H23NO/c1-10(2)4-3-5-11(13,7-6-10)8-9-12/h13H,3-9,12H2,1-2H3
• InChI Key： IZJNRKXJQOBFBN-UHFFFAOYSA-N
• SMILES： C1(CCN)(O)CCCC(C)(C)CC1

Additional information on Cycloheptanol, 1-(2-aminoethyl)-4,4-dimethyl-

Recent Advances in the Study of Cycloheptanol, 1-(2-aminoethyl)-4,4-dimethyl- and Related Compound 1533526-69-0

The compound Cycloheptanol, 1-(2-aminoethyl)-4,4-dimethyl- (CAS: 1533526-69-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cycloheptane ring structure and aminoethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development.

One of the key areas of research involves the exploration of Cycloheptanol, 1-(2-aminoethyl)-4,4-dimethyl- as a modulator of G-protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play critical roles in signal transduction and are major targets for drug discovery. Preliminary findings suggest that this compound exhibits selective binding affinity for certain GPCR subtypes, which could pave the way for the development of novel therapeutics targeting neurological and metabolic disorders.

In addition to its receptor modulation properties, recent synthetic chemistry efforts have focused on optimizing the production of 1533526-69-0. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthetic route that improves the scalability and purity of the compound. This advancement is particularly significant for industrial applications, where consistent and cost-effective production is essential for further research and development.

Another promising avenue of research involves the use of Cycloheptanol, 1-(2-aminoethyl)-4,4-dimethyl- as a building block for more complex molecular architectures. Researchers have successfully incorporated this scaffold into larger molecules designed to target specific enzymes involved in inflammatory pathways. Early in vitro studies have demonstrated potent inhibitory effects on key inflammatory mediators, suggesting potential applications in treating autoimmune diseases and chronic inflammation.

Despite these encouraging developments, challenges remain in fully characterizing the pharmacokinetic and toxicological profiles of 1533526-69-0. Recent preclinical studies have highlighted the need for further optimization to improve the compound's metabolic stability and reduce off-target effects. Ongoing research is employing advanced computational modeling and structure-activity relationship (SAR) studies to address these limitations.

In conclusion, Cycloheptanol, 1-(2-aminoethyl)-4,4-dimethyl- (1533526-69-0) represents a versatile and promising compound in the pharmaceutical research landscape. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. As research progresses, this molecule may contribute to the development of innovative therapies for a range of medical conditions, underscoring the importance of continued investment in its study.